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Compound of Interest

Compound Name: Naphthalene-2,7-dicarboxylic Acid

Cat. No.: B1589578 Get Quote

Essential Safety and Handling Guide for
Naphthalene-2,7-dicarboxylic Acid
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Naphthalene-2,7-dicarboxylic
Acid. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)
Naphthalene-2,7-dicarboxylic acid is a solid chemical that poses several hazards upon

exposure.[1] It is harmful if swallowed, causes skin irritation, and can lead to serious eye

irritation.[1][2] Inhalation of dust may also cause respiratory irritation.[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risks.

Hazard Identification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[2]

Recommended Personal Protective Equipment (PPE):

Body Part PPE Recommendation Specifications

Eyes/Face
Safety goggles with side-

shields or a face shield.[2][3][4]

Must provide a good seal

around the eyes to protect

from splashes.[4]

Hands
Chemical-resistant gloves.[2]

[4]

Nitrile or butyl rubber gloves

are recommended for handling

acids.[5]

Body
Lab coat or chemical-resistant

apron.[3][4]

Impervious clothing should be

worn to protect skin and

clothing.[2]

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.[2][6]

Work in a fume hood whenever

possible to control vapors and

dust.[4]

Operational and Disposal Plans
Handling Protocol: Safe handling of Naphthalene-2,7-dicarboxylic Acid requires careful

adherence to the following steps to prevent exposure and contamination.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://www-internal.psfc.mit.edu/esh/caust.html
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www-internal.psfc.mit.edu/esh/caust.html
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://pim-resources.coleparmer.com/sds/04111.pdf
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://www.benchchem.com/product/b1589578?utm_src=pdf-body
https://iigtchem.com/top-5-safety-tips-when-working-with-acidic-liquids/
https://pim-resources.coleparmer.com/sds/04111.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that an emergency eyewash station and safety shower are accessible.[4][6]

Don all required PPE before handling the chemical.[2]

Handling:

Avoid all personal contact, including the inhalation of dust.[7]

Minimize dust generation and accumulation during handling.[6]

Use non-sparking tools and ground/bond containers and receiving equipment if there is a

risk of static discharge.[8]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[2][8]

Take off any contaminated clothing and wash it before reuse.[2]

Store the chemical in a tightly closed container in a cool, dry, and well-ventilated place.[6]

[9]

Spill and Emergency Procedures:

Small Spills:

For dry spills, carefully sweep or scoop up the material to avoid raising dust.[3][6]

Place the collected material into a suitable, clean, dry, and closed container for disposal.[6]

Clean the spill area with a suitable solvent, followed by washing with water.

Large Spills:

Evacuate the area and restrict access.

Do not attempt to clean up large spills without appropriate training and equipment.

Contact your institution's environmental health and safety department.
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First Aid:

If on Skin: Immediately wash with plenty of soap and water.[2] Remove contaminated

clothing.[2]

If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do.[2] Continue rinsing and seek medical attention.[2]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[2]

If Swallowed: Rinse the mouth and do NOT induce vomiting.[2] Seek immediate medical

attention.[2]

Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[6][9]

Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[2][9]

Do not let this chemical enter the environment.[8][9]

Workflow for Handling Naphthalene-2,7-dicarboxylic
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Caption: A flowchart outlining the key steps for safely handling Naphthalene-2,7-dicarboxylic
Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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